Cas no 2411227-55-7 (N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide)
N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- 2411227-55-7
- N-methyl-N-({1-[(methylcarbamoyl)methyl]piperidin-4-yl}methyl)prop-2-enamide
- EN300-26573720
- Z2517214864
- N-Methyl-N-[[1-[2-(methylamino)-2-oxoethyl]piperidin-4-yl]methyl]prop-2-enamide
- N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide
-
- Inchi: 1S/C13H23N3O2/c1-4-13(18)15(3)9-11-5-7-16(8-6-11)10-12(17)14-2/h4,11H,1,5-10H2,2-3H3,(H,14,17)
- InChI Key: UGNNDQOAPWNAHR-UHFFFAOYSA-N
- SMILES: O=C(CN1CCC(CN(C(C=C)=O)C)CC1)NC
Computed Properties
- Exact Mass: 253.17902698g/mol
- Monoisotopic Mass: 253.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 52.6Ų
N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26573720-1g |
N-methyl-N-({1-[(methylcarbamoyl)methyl]piperidin-4-yl}methyl)prop-2-enamide |
2411227-55-7 | 90% | 1g |
$0.0 | 2023-09-14 | |
| Enamine | EN300-26573720-1.0g |
N-methyl-N-({1-[(methylcarbamoyl)methyl]piperidin-4-yl}methyl)prop-2-enamide |
2411227-55-7 | 90% | 1.0g |
$0.0 | 2023-07-09 |
N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide
N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide (CAS No. 2411227-55-7): A Comprehensive Overview
N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide (CAS No. 2411227-55-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 2411227-55-7, is a member of the amide class and features a complex structure that includes a piperidine ring and a methylcarbamoyl group. The unique combination of these functional groups endows the compound with distinct chemical and biological properties, making it a subject of extensive research.
The structural complexity of N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide is a key factor in its biological activity. The piperidine ring, a six-membered cyclic amine, is known for its ability to interact with various biological targets, including receptors and enzymes. The presence of the methylcarbamoyl group further enhances the compound's pharmacological profile by modulating its solubility and stability. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.
Recent studies have explored the pharmacological properties of N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that the compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide could be a promising candidate for the treatment of inflammatory disorders.
Another area of interest is the compound's potential neuroprotective effects. Preclinical studies have demonstrated that N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective properties of this compound are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.
The pharmacokinetic profile of N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide has also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, further supporting its potential for clinical development.
In terms of clinical applications, N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide is currently being evaluated in early-stage clinical trials for various conditions. These trials aim to validate the safety and efficacy of the compound in human subjects. Preliminary results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses. The ongoing clinical trials will provide valuable insights into the potential therapeutic benefits and limitations of this compound.
The synthesis of N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide involves several steps, including the formation of the piperidine ring and the introduction of the methylcarbamoyl group. Advanced synthetic methods, such as transition-metal-catalyzed coupling reactions and multistep synthesis strategies, have been employed to optimize the yield and purity of the final product. These synthetic approaches not only enhance the efficiency of production but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.
In conclusion, N-methyl-N-{(1-(methylcarbamoyl)methy lpiperidin -4 - y l ) meth y l } prop - 2 - en amide (CAS No. 2411227 - 55 - 7 ) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features, favorable pharmacokinetic profile, and low toxicity make it an attractive candidate for further development in drug discovery programs. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.
2411227-55-7 (N-methyl-N-({1-(methylcarbamoyl)methylpiperidin-4-yl}methyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)